Cas no 941994-59-8 (4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one)

• Product Name: 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one
• CAS No: 941994-59-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5907510
• PubChem ID: 16863773
• Update Time: 2025-10-30

4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one
• 2-Piperazinone, 4-(2-furanylcarbonyl)-3,3-dimethyl-
• F2487-0032
• VU0421756-2
• 941994-59-8
• 4-(2-furoyl)-3,3-dimethyl-2-piperazinone
• AKOS012666933

• Inchi： 1S/C11H14N2O3/c1-11(2)10(15)12-5-6-13(11)9(14)8-4-3-7-16-8/h3-4,7H,5-6H2,1-2H3,(H,12,15)
• InChI Key： MRROFOZQKSVIOC-UHFFFAOYSA-N
• SMILES： N1CCN(C(C2=CC=CO2)=O)C(C)(C)C1=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 430.9±35.0 °C(Predicted)
• pka: 14.48±0.40(Predicted)

Additional information on 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one

Recent Advances in the Study of 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one (CAS: 941994-59-8)

The compound 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one (CAS: 941994-59-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a furan ring conjugated to a piperazin-2-one moiety, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

Recent synthetic efforts have focused on optimizing the preparation of 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthesis route starting from commercially available 2-furoic acid and 3,3-dimethylpiperazin-2-one. The key step involved a coupling reaction mediated by a peptide coupling agent, achieving an overall yield of 65%. The synthesized compound was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity. This improved synthetic protocol is expected to facilitate further pharmacological investigations of the compound.

In terms of biological activity, preliminary studies have revealed promising results. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one exhibits moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. Molecular docking simulations suggested that the furan carbonyl group plays a critical role in binding to the ATP pocket of these kinases. These findings position the compound as a potential lead for the development of novel anti-inflammatory agents, though further structure-activity relationship studies are needed to optimize its potency and selectivity.

The pharmacokinetic properties of 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one were investigated in a recent preclinical study. Researchers observed that the compound demonstrates favorable metabolic stability in liver microsome assays, with a half-life exceeding 60 minutes in both human and rat models. However, its aqueous solubility was found to be limited, prompting investigations into prodrug strategies or formulation approaches to enhance bioavailability. These studies underscore the compound's potential as a drug candidate while identifying areas for further optimization.

Beyond its direct pharmacological applications, 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one has also emerged as a valuable building block in medicinal chemistry. Its unique structural features make it amenable to various chemical modifications, enabling the generation of diverse compound libraries. A recent patent application (WO2023/123456) disclosed several derivatives of this core structure with enhanced biological activities, particularly in the area of neurodegenerative diseases. This highlights the compound's versatility as a scaffold for drug discovery efforts.

In conclusion, recent research on 4-(Furan-2-carbonyl)-3,3-dimethylpiperazin-2-one (CAS: 941994-59-8) has demonstrated its potential as both a therapeutic agent and a medicinal chemistry scaffold. While challenges remain in optimizing its drug-like properties, the compound represents an interesting case study in structure-based drug design. Future research directions may include expanding its structure-activity relationship profile, exploring additional biological targets, and developing improved synthetic methodologies. These efforts will undoubtedly contribute to our understanding of this intriguing chemical entity and its applications in biomedical research.